Cas no 1152891-41-2 (1-tert-butyl-3-(2-ethoxyphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-tert-butyl-3-(2-ethoxyphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1152891-41-2
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5073195
• Update Time: 2023-08-24

1-tert-butyl-3-(2-ethoxyphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-(2-ethoxyphenyl)-1H-pyrazole-4-carboxylic acid
• 1-tert-butyl-3-(2-ethoxyphenyl)pyrazole-4-carboxylic acid
• CWB89141
• Z1262255316

• Inchi： 1S/C16H20N2O3/c1-5-21-13-9-7-6-8-11(13)14-12(15(19)20)10-18(17-14)16(2,3)4/h6-10H,5H2,1-4H3,(H,19,20)
• InChI Key： MQCHBZADKCRWTE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1C(C(=O)O)=CN(C(C)(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4

1-tert-butyl-3-(2-ethoxyphenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles